Cas no 1400644-94-1 ((5-Bromo-4-chloro-2-nitrophenyl)acetic acid)
1400644-94-1 structure
Product Name:(5-Bromo-4-chloro-2-nitrophenyl)acetic acid
CAS No:1400644-94-1
MF:C8H5BrClNO4
MW:294.486600637436
CID:3040707
Update Time:2023-08-10
(5-Bromo-4-chloro-2-nitrophenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (5-Bromo-4-chloro-2-nitrophenyl)acetic acid
- 2-(5-bromo-4-chloro-2-nitrophenyl)acetic acid
- V3016
-
- Inchi: 1S/C8H5BrClNO4/c9-5-1-4(2-8(12)13)7(11(14)15)3-6(5)10/h1,3H,2H2,(H,12,13)
- InChI Key: CMPSGELYHKSLIB-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=C(C=1)CC(=O)O)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 292.909
- Monoisotopic Mass: 292.909
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 83.1
(5-Bromo-4-chloro-2-nitrophenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B684558-100mg |
(5-Bromo-4-chloro-2-nitrophenyl)acetic acid |
1400644-94-1 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B684558-250mg |
(5-Bromo-4-chloro-2-nitrophenyl)acetic acid |
1400644-94-1 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B684558-500mg |
(5-Bromo-4-chloro-2-nitrophenyl)acetic acid |
1400644-94-1 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B684558-1g |
(5-Bromo-4-chloro-2-nitrophenyl)acetic acid |
1400644-94-1 | 1g |
$ 98.00 | 2023-04-18 | ||
| A2B Chem LLC | AE62330-1g |
(5-Bromo-4-chloro-2-nitrophenyl)acetic acid |
1400644-94-1 | 98% | 1g |
$80.00 | 2024-04-20 | |
| A2B Chem LLC | AE62330-5g |
(5-Bromo-4-chloro-2-nitrophenyl)acetic acid |
1400644-94-1 | 98% | 5g |
$249.00 | 2024-04-20 | |
| A2B Chem LLC | AE62330-25g |
(5-Bromo-4-chloro-2-nitrophenyl)acetic acid |
1400644-94-1 | 98% | 25g |
$793.00 | 2024-04-20 | |
| Crysdot LLC | CD12145662-10g |
(5-Bromo-4-chloro-2-nitrophenyl)acetic acid |
1400644-94-1 | 95+% | 10g |
$346 | 2024-07-23 | |
| Crysdot LLC | CD12145662-25g |
(5-Bromo-4-chloro-2-nitrophenyl)acetic acid |
1400644-94-1 | 95+% | 25g |
$677 | 2024-07-23 | |
| 1PlusChem | 1P009XCQ-25g |
(5-BroMo-4-chloro-2-nitrophenyl)acetic acid |
1400644-94-1 | 98% | 25g |
$841.00 | 2025-02-25 |
(5-Bromo-4-chloro-2-nitrophenyl)acetic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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